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Compound of Interest

Compound Name: Par-4-AP;AY-NH2

Cat. No.: B10769390

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological

characterization of Par-4-AP;AY-NH2, a selective peptide agonist of Protease-Activated

Receptor 4 (PAR4). This document details the mechanism of action, experimental protocols,

and key quantitative data associated with this compound, serving as a comprehensive

resource for researchers in pharmacology and drug development.

Introduction
Par-4-AP;AY-NH2, also known as AYPGKF-NH2, is a synthetic hexapeptide that acts as a

selective agonist for Protease-Activated Receptor 4 (PAR4), a member of the G-protein

coupled receptor (GPCR) superfamily.[1][2] PARs are unique in their activation mechanism,

which involves proteolytic cleavage of their extracellular N-terminus by proteases like thrombin,

revealing a tethered ligand that binds to and activates the receptor. Par-4-AP;AY-NH2 mimics

this tethered ligand, thereby activating PAR4 and initiating downstream signaling cascades.[3]

Notably, it displays selectivity for PAR4 with no significant effect on PAR1 or PAR2.[1]
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The synthesis of Par-4-AP;AY-NH2 is achieved through standard solid-phase peptide

synthesis (SPPS) protocols. This methodology allows for the sequential addition of amino acids

to a growing peptide chain anchored to a solid resin support.

Experimental Protocol: Solid-Phase Peptide Synthesis
of Par-4-AP;AY-NH2
Materials:

Fmoc-protected amino acids (Fmoc-Ala-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Pro-OH, Fmoc-Gly-

OH, Fmoc-Lys(Boc)-OH, Fmoc-Phe-OH)

Rink Amide resin

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

N,N-Diisopropylethylamine (DIPEA)

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Water

Ether

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20%

piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF and DCM.
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Amino Acid Coupling:

Activate the first Fmoc-protected amino acid (Fmoc-Phe-OH) by dissolving it with HBTU

and DIPEA in DMF.

Add the activated amino acid solution to the resin and allow it to react for 2 hours.

Wash the resin with DMF and DCM to remove excess reagents.

Repeat Deprotection and Coupling: Repeat the Fmoc deprotection and amino acid coupling

steps for each subsequent amino acid in the sequence (Lys, Gly, Pro, Tyr, Ala).

Cleavage and Deprotection: Once the peptide chain is fully assembled, cleave the peptide

from the resin and remove the side-chain protecting groups by treating with a cleavage

cocktail of TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

Precipitation and Purification: Precipitate the crude peptide in cold ether. Purify the peptide

using reverse-phase high-performance liquid chromatography (RP-HPLC).

Lyophilization and Characterization: Lyophilize the purified peptide to obtain a white powder.

Confirm the identity and purity of the final product by mass spectrometry and analytical

HPLC.

Mechanism of Action and Signaling Pathway
Par-4-AP;AY-NH2 activates PAR4, which subsequently couples to heterotrimeric G-proteins,

primarily Gαq and Gα12/13, to initiate downstream signaling.

Gαq Pathway: Activation of Gαq leads to the stimulation of phospholipase C (PLC), which

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the

endoplasmic reticulum, while DAG activates protein kinase C (PKC).

Gα12/13 Pathway: The Gα12/13 pathway activation leads to the stimulation of Rho guanine

nucleotide exchange factors (RhoGEFs), which in turn activate the small GTPase RhoA.

Activated RhoA promotes the activity of Rho-associated coiled-coil containing protein kinase

(ROCK), which is involved in cytoskeletal rearrangements and cell shape changes.
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The following diagram illustrates the signaling cascade initiated by Par-4-AP;AY-NH2 binding

to PAR4.
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Click to download full resolution via product page

Caption: PAR4 signaling pathway activated by Par-4-AP;AY-NH2.

Quantitative Data
The following tables summarize the key quantitative data for Par-4-AP;AY-NH2 from various in

vitro and in vivo studies.

Table 1: In Vitro Efficacy of Par-4-AP;AY-NH2

Assay Species EC50 (µM) Reference(s)

Platelet Aggregation Human 15

Platelet Aggregation Rat
~10-fold more potent

than GYPGKF-NH2

Calcium Mobilization

(HEK293 cells)
Human

Not explicitly stated,

used at 1 mM

Table 2: In Vivo Applications of Par-4-AP;AY-NH2

Model Species Dose Effect Reference(s)

Paw Edema Rat
Not explicitly

stated

Increased paw

thickness

Visceral Pain Mouse
100 µg

(intracolonic)

Reversed

hypersensitivity

Key Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

activity of Par-4-AP;AY-NH2.

Platelet Aggregation Assay
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This assay measures the ability of Par-4-AP;AY-NH2 to induce the clumping of platelets in

platelet-rich plasma (PRP).

1. Whole Blood Collection
(Sodium Citrate)

2. Centrifugation
(Low Speed)

3. Isolate Platelet-Rich
Plasma (PRP) 4. Adjust Platelet Count 5. Incubate PRP

with Par-4-AP;AY-NH2
6. Measure Aggregation

(Light Transmission Aggregometry)
7. Data Analysis

(EC50 Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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